o-Nitrobenzoic acid o-Nitrobenzoic acid 2-nitrobenzoic acid is a nitrobenzoic acid carrying the nitro substituent at position 2. It derives from a benzoic acid. It is a conjugate acid of a 2-nitrobenzoate.
Yellowish white crystals with an intensely sweet taste. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 552-16-9
VCID: VC0147310
InChI: InChI=1S/C7H5NO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)
SMILES: C1=CC=C(C(=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol

o-Nitrobenzoic acid

CAS No.: 552-16-9

Reference Standards

VCID: VC0147310

Molecular Formula: C7H5NO4

Molecular Weight: 167.12 g/mol

o-Nitrobenzoic acid - 552-16-9

CAS No. 552-16-9
Product Name o-Nitrobenzoic acid
Molecular Formula C7H5NO4
Molecular Weight 167.12 g/mol
IUPAC Name 2-nitrobenzoic acid
Standard InChI InChI=1S/C7H5NO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)
Standard InChIKey SLAMLWHELXOEJZ-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)C(=O)O)[N+](=O)[O-]
Canonical SMILES C1=CC=C(C(=C1)C(=O)O)[N+](=O)[O-]
Density 1.575 at 68 °F (NTP, 1992)
Melting Point 297 to 298 °F (NTP, 1992)
147.5 °C
Physical Description Yellowish white crystals with an intensely sweet taste. (NTP, 1992)
Description 2-nitrobenzoic acid is a nitrobenzoic acid carrying the nitro substituent at position 2. It derives from a benzoic acid. It is a conjugate acid of a 2-nitrobenzoate.
Yellowish white crystals with an intensely sweet taste. (NTP, 1992)
Solubility less than 1 mg/mL at 73° F (NTP, 1992)
0.05 M
PubChem Compound 11087
Last Modified Nov 11 2021
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